Cas no 1000343-67-8 (2-Dibromomethyl-5-fluoro-pyridine)

2-Dibromomethyl-5-fluoro-pyridine is a halogenated pyridine derivative with significant utility in organic synthesis and pharmaceutical intermediates. The presence of both dibromomethyl and fluoro substituents on the pyridine ring enhances its reactivity, making it a versatile building block for cross-coupling reactions, nucleophilic substitutions, and functional group transformations. The electron-withdrawing fluoro group further stabilizes the structure while influencing regioselectivity in subsequent reactions. This compound is particularly valuable in the development of fluorinated heterocycles, agrochemicals, and bioactive molecules. Its high purity and well-defined reactivity profile ensure consistent performance in complex synthetic pathways. Proper handling under inert conditions is recommended due to its sensitivity to moisture and potential lability of the dibromomethyl group.

2-Dibromomethyl-5-fluoro-pyridine structure

1000343-67-8 structure

Product Name:2-Dibromomethyl-5-fluoro-pyridine

CAS No:1000343-67-8

MF:C₆H₄Br₂FN

MW:268.909063339233

CID:2129409

PubChem ID:24729527

Update Time:2025-06-07

2-Dibromomethyl-5-fluoro-pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Dibromomethyl-5-fluoropyridine
- 2-(Dibromomethyl)-5-fluoropyridine
- DB-058249
- DTXSID20646848
- Pyridine, 2-(dibromomethyl)-5-fluoro-
- 1000343-67-8
- 2-Dibromomethyl-5-fluoro-pyridine
- Inchi： 1S/C6H4Br2FN/c7-6(8)5-2-1-4(9)3-10-5/h1-3,6H
- InChI Key： MQXKPSDPUKARHD-UHFFFAOYSA-N
- SMILES： BrC(C1C=CC(=CN=1)F)Br

Computed Properties

Exact Mass: 268.8674g/mol
Monoisotopic Mass: 266.86945g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 268.91g/mol
XLogP3: 2.4
Topological Polar Surface Area: 12.9Å²

2-Dibromomethyl-5-fluoro-pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D426638-1mg	2-Dibromomethyl-5-fluoro-pyridine	1000343-67-8	1mg	$ 50.00	2022-06-05
TRC	D426638-2mg	2-Dibromomethyl-5-fluoro-pyridine	1000343-67-8	2mg	$ 65.00	2022-06-05
TRC	D426638-10mg	2-Dibromomethyl-5-fluoro-pyridine	1000343-67-8	10mg	$ 80.00	2022-06-05